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Abstract

This technical guide provides a detailed examination of the physicochemical properties,
synthesis, and potential applications of 3-Formyl-2-iodophenyl acetate (CAS No: Not
Assigned). As a bespoke chemical entity, this compound holds significant promise for
researchers, scientists, and professionals in drug development and fine chemical synthesis. Its
unique trifunctional architecture—an aromatic aldehyde, an aryl iodide, and a phenyl acetate—
renders it a versatile building block for complex molecular design. This document serves as a
foundational resource, offering both established protocols for its synthesis and predictive
analyses of its characteristics, thereby enabling its effective utilization in pioneering research
endeavors.

Introduction: Unveiling a Versatile Synthetic
Intermediate

In the landscape of modern organic chemistry and medicinal chemistry, the strategic design of
molecular scaffolds is paramount to the discovery of novel therapeutic agents and functional
materials. 3-Formyl-2-iodophenyl acetate emerges as a compound of significant interest due
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to the orthogonal reactivity of its constituent functional groups. The aldehyde group serves as a
handle for a myriad of transformations including reductive amination, Wittig reactions, and aldol
condensations. The aryl iodide provides a reactive site for transition-metal-catalyzed cross-
coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. The acetate ester, while
being a protecting group for the phenolic hydroxyl, can also be strategically cleaved to unmask
a reactive phenol for further derivatization.

This guide aims to provide a comprehensive overview of 3-Formyl-2-iodophenyl acetate,
from its logical synthesis to its predicted physicochemical and spectroscopic properties. By
leveraging data from analogous compounds and established chemical principles, we present a
robust profile of this molecule to facilitate its application in research and development.

Molecular Structure and Identification

3-Formyl-2-iodophenyl acetate is a substituted aromatic compound with the molecular
formula CeH7IOs. Its structure features a benzene ring substituted with a formyl group at
position 1, an iodine atom at position 2, and an acetoxy group at position 3. The systematic
IUPAC name for this compound is (3-formyl-2-iodophenyl) acetate.

Table 1. Compound Identification

Identifier Value

IUPAC Name (3-formyl-2-iodophenyl) acetate

Molecular Formula CoH7103

Molecular Weight 290.05 g/mol

Canonical SMILES CC(=0)0OC1=C(C=Ccc=C1C=0)I

InChi Key Predicted: BZIXZJDDYJRFSA-UHFFFAQY SA-
N

CAS Number Not Assigned

Synthesis and Purification
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The most direct and logical synthetic route to 3-Formyl-2-iodophenyl acetate is the
acetylation of its commercially available precursor, 2-Hydroxy-3-iodobenzaldehyde. This
reaction is a standard esterification of a phenol.

Synthetic Workflow

The synthesis proceeds via a nucleophilic acyl substitution, where the phenolic hydroxyl group
of 2-Hydroxy-3-iodobenzaldehyde attacks the electrophilic carbonyl carbon of an acetylating
agent.

Synthesis of 3-Formyl-2-iodophenyl acetate

2-Hydroxy-3-iodobenzaldehyde Acetylating Agent Base Aprotic Solvent
(CAS: 23602-64-4) (e.g., Acetic Anhydride or Acetyl Chloride) (e.g., Pyridine or Triethylamine) (e.g., Dichloromethane, THF)

\

Aqueous Workup & Purification

((e.g., Extraction, Chromatography))

\

( )

Click to download full resolution via product page
Caption: Synthetic workflow for 3-Formyl-2-iodophenyl acetate.
Experimental Protocol: Acetylation of 2-Hydroxy-3-

iodobenzaldehyde

Materials:
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e 2-Hydroxy-3-iodobenzaldehyde (1.0 eq)

e Acetic anhydride (1.2 eq) or Acetyl chloride (1.2 eq)

e Pyridine (2.0 eq) or Triethylamine (1.5 eq)

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Hexanes and Ethyl acetate

Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2-Hydroxy-3-iodobenzaldehyde in anhydrous DCM.

e Cool the solution to 0 °C using an ice bath.

e Slowly add the base (pyridine or triethylamine) to the stirred solution.

o Add the acetylating agent (acetic anhydride or acetyl chloride) dropwise to the reaction
mixture.

» Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and separate the organic layer.
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» Wash the organic layer sequentially with 1 M HCI, saturated sodium bicarbonate solution,
and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to yield 3-Formyl-2-iodophenyl acetate as a pure solid.

Physicochemical Properties (Predicted)

Due to the absence of experimental data for 3-Formyl-2-iodophenyl acetate, its
physicochemical properties are predicted based on the known properties of its precursor, 2-
Hydroxy-3-iodobenzaldehyde[1][2], and related structural analogs such as 3-Formylphenyl
acetate[3].

Table 2: Predicted Physicochemical Properties
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Property

Predicted Value

Rationale/Comparison

Physical State

Solid (likely crystalline)

Precursor and analogs are

solids at room temperature.

Higher than the precursor (69-

71 °C) due to increased

Melting Point 75-85 °C ) )
molecular weight and potential
for different crystal packing.
Significantly higher than the

Boiling Point > 300 °C (decomposes) precursor's boiling point (216
°C) due to the ester group.

Soluble in common organic )

Aromatic aldehydes and esters
B solvents (DCM, Chloroform, ) o N
Solubility typically exhibit this solubility
Ethyl Acetate, Acetone, THF). ]
) profile.[2][4]
Insoluble in water.
K Not applicable (no acidic The phenolic proton has been
a

P proton) acetylated.

Increased hydrophobicity
compared to the precursor

LogP ~25-3.0
(XLogP3 = 2.2) due to the
addition of the acetyl group.[1]
Expected to be slightly lower
than the precursor's density

Density ~1.9 g/cm?3 (2.039 g/cm3) due to the less

dense acetyl group replacing a

hydroxy! group.[2]

Spectroscopic Characterization (Predicted)

The spectroscopic signature of 3-Formyl-2-iodophenyl acetate can be reliably predicted

based on the characteristic signals of its functional groups.

'H NMR Spectroscopy
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The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the
aldehyde proton, and the methyl protons of the acetate group.

» Aromatic Protons (3H): These will appear in the range of d 7.0-8.0 ppm. The substitution
pattern will lead to a complex splitting pattern (likely a doublet of doublets and a triplet).

e Aldehyde Proton (1H): A singlet is expected around 6 9.8-10.2 ppm.

¢ Methyl Protons (3H): A sharp singlet will be observed around & 2.2-2.4 ppm.

3C NMR Spectroscopy

The carbon NMR spectrum will be characterized by signals for the carbonyl carbons, the
aromatic carbons, and the methyl carbon.

Aldehyde Carbonyl: & 190-195 ppm

Ester Carbonyl: 6 168-172 ppm

Aromatic Carbons: 6 120-155 ppm (The carbon attached to the iodine will be significantly
downfield)

Methyl Carbon: & 20-22 ppm

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the carbonyl groups and the
aromatic ring.

Aldehyde C=0 Stretch: ~1700-1720 cm™1

Ester C=0 Stretch: ~1760-1770 cm~1

Aromatic C=C Stretch: ~1450-1600 cm™!

C-O Stretch (Ester): ~1180-1250 cm~1

Mass Spectrometry (MS)
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The mass spectrum will show a molecular ion peak (M*) at m/z = 290. The isotopic pattern will
be characteristic of a molecule containing one iodine atom. Common fragmentation patterns
would include the loss of the acetyl group (M-43) and the formyl group (M-29).

Reactivity and Stability

The reactivity of 3-Formyl-2-iodophenyl acetate is governed by its three primary functional

groups.
Reactivity Profile
Nucleophilic Addition Metal-Catalyzed Cross-Coupling Hydrolysis
(e.g., Grignard, Wittig) (e.g., Suzuki| Heck) (Acidic or Basic)
Aldehyde Group Aryl lodide Acetate Ester
(Electrophilic Carbonyl) (Cross-Coupling Site) (Protecting Group/Hydrolysis)
Forms C-C bonds Forms C-C or C-Heteroatom bonds Reveals Phenolic -OH

Click to download full resolution via product page
Caption: Reactivity map of 3-Formyl-2-iodophenyl acetate.

» Aldehyde Group: Aromatic aldehydes are generally less reactive than their aliphatic
counterparts due to the electron-donating resonance effect of the benzene ring.[5][6]
However, they readily undergo nucleophilic addition and condensation reactions.

e Aryl lodide: The carbon-iodine bond is the most reactive of the aryl halides in palladium-
catalyzed cross-coupling reactions, making this position ideal for the introduction of various
substituents.[7]
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o Acetate Ester: The ester is stable under neutral and mildly acidic or basic conditions but can
be readily hydrolyzed under stronger conditions to yield the parent phenol, 2-Hydroxy-3-
iodobenzaldehyde.

Stability and Storage: Substituted benzaldehydes can be sensitive to air and light, leading to
oxidation of the aldehyde to a carboxylic acid.[8][9][10] It is recommended to store 3-Formyl-2-
iodophenyl acetate under an inert atmosphere, protected from light, and at a cool temperature
(2-8 °C).

Potential Applications in Research and
Development

The trifunctional nature of 3-Formyl-2-iodophenyl acetate makes it a highly valuable building
block for the synthesis of complex molecules, particularly in the pharmaceutical and materials
science sectors.

o Drug Discovery: It can serve as a scaffold for the synthesis of libraries of compounds for
high-throughput screening. The sequential and selective reaction of its functional groups
allows for the rapid generation of molecular diversity.

e Organic Synthesis: As an intermediate, it can be used to construct poly-substituted aromatic
systems that are difficult to access through other synthetic routes.[7][11]

o Materials Science: The molecule can be incorporated into polymers or other materials where
its specific electronic and steric properties can be exploited.

Conclusion

3-Formyl-2-iodophenyl acetate is a promising, albeit currently undercharacterized, chemical
entity with significant potential as a versatile building block in organic synthesis. This guide
provides a robust, predictive framework for its physicochemical properties, spectroscopic
characteristics, and reactivity, based on sound chemical principles and data from analogous
structures. The detailed synthetic protocol offers a clear pathway for its preparation, enabling
researchers to readily access this compound for their synthetic campaigns. As the demand for
complex and diverse molecular architectures continues to grow, the utility of such multi-
functional intermediates will undoubtedly become increasingly important.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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